4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%

• IUPAC Name: 4-chloro-2-(4-pyrrolidin-1-ylsulfonylphenyl)benzoic acid
• InChI: InChI=1S/C17H16ClNO4S/c18-13-5-8-15(17(20)21)16(11-13)12-3-6-14(7-4-12)24(22,23)19-9-1-2-10-19/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key: BVAPLNZXSGQVGT-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C3=C(C=CC(=C3)Cl)C(=O)O
• Molecular Formula: C17H16ClNO4S
• DSSTOX Substance ID: DTXSID40692362
• Molecular Weight: 365.8 g/mol
• CAS RN: 1261907-49-6

Description

4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (4C2PBP), is an organic compound that has been used in a variety of scientific research applications. It is a synthetic compound that is composed of several elements, including chlorine, pyrrolidinylsulfonyl, phenyl, and benzoic acid. 4C2PBP is a relatively new compound, having been first synthesized in the early 2000s. Since then, it has been used in a variety of scientific research applications, including biochemical and physiological research.

Scientific Research Applications

4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has been used in a variety of scientific research applications. It has been used in biochemical and physiological research, as well as in drug development and drug testing. 4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has also been used in the development of new drugs and in the study of the effects of drugs on the body.

Mechanism of Action

The exact mechanism of action of 4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is still not fully understood. However, it is believed that the compound binds to certain receptors in the body, which then triggers a number of biochemical and physiological responses. These responses can include changes in gene expression, hormone levels, and other physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% have been studied in a number of research studies. One study found that the compound can increase levels of certain hormones, such as testosterone and estradiol, in the body. It has also been shown to affect gene expression, and can increase the expression of certain genes involved in the development of certain diseases.

Advantages and Limitations for Lab Experiments

4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% has a number of advantages and limitations for use in laboratory experiments. One of the key advantages is that it is a relatively safe compound, with no known serious side effects. It is also relatively easy to obtain, and can be synthesized in a laboratory setting. However, the compound is not very stable, and can degrade over time. Additionally, it is not very soluble in water, making it difficult to use in some experiments.

Future Directions

There are a number of potential future directions for the use of 4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%. One potential application is in the development of new drugs, as it has been shown to affect gene expression and hormone levels. Additionally, it could be used in the study of the effects of drugs on the body, as it has been shown to affect biochemical and physiological processes. Finally, it could be used in the development of new diagnostic tests, as it can bind to certain receptors in the body.

Synthesis Methods

4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% is synthesized using a two-step process. In the first step, 4-chloro-2-hydroxybenzoic acid is reacted with 4-pyrrolidinylsulfonylphenyl chloride in the presence of a base, such as sodium hydroxide. This reaction yields 4-chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95% (4-Chloro-2-[4-(pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%). In the second step, the crude product is purified using a number of methods, such as column chromatography and recrystallization.